N-cycloheptyl-3,5-dinitrobenzamide

• IUPAC Name: N-cycloheptyl-3,5-dinitrobenzamide
• InChI: InChI=1S/C14H17N3O5/c18-14(15-11-5-3-1-2-4-6-11)10-7-12(16(19)20)9-13(8-10)17(21)22/h7-9,11H,1-6H2,(H,15,18)
• InChI Key: JOYLSSQWYVHPNI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H17N3O5
• Molecular Weight: 307.30 g/mol

Description

DNFB is a yellow crystalline powder that is soluble in organic solvents but insoluble in water. It is primarily used as a hapten, which is a small molecule that can elicit an immune response when attached to a larger carrier molecule. DNFB has been used to study the immune response in animals and humans, as well as to investigate the mechanisms of contact hypersensitivity.

Mechanism of Action

DNFB is thought to act as a hapten by covalently binding to skin proteins and forming a complex that is recognized by the immune system. This complex is then processed by antigen-presenting cells and presented to T cells, which activate the immune response. The exact mechanism of action of DNFB is still unclear, but it is thought to involve the activation of innate immune cells such as dendritic cells and macrophages, as well as the activation of T cells and B cells.
Biochemical and physiological effects:
DNFB has been shown to induce a robust immune response in animals and humans, leading to the production of cytokines, chemokines, and antibodies. It can also cause skin inflammation and irritation, as well as systemic effects such as fever and weight loss. DNFB has been used to study the role of various immune cells and signaling pathways in the immune response, as well as to investigate the mechanisms of allergic reactions.

Advantages and Limitations for Lab Experiments

DNFB has several advantages as a model for contact hypersensitivity, including its ability to induce a strong and reproducible immune response, its well-characterized mechanism of action, and its compatibility with various animal models and assays. However, there are also some limitations to using DNFB, including its potential toxicity and irritancy, its variability in potency and purity, and its limited relevance to human allergic reactions.

Future Directions

There are several potential future directions for research on DNFB, including the development of new hapten models for contact hypersensitivity, the investigation of novel immune cells and signaling pathways involved in the immune response, and the translation of findings from animal models to human allergic diseases. Additionally, there is a need for further research on the safety and toxicity of DNFB, as well as its potential use as a therapeutic agent for immune-related diseases.

Scientific Research Applications

DNFB has been used extensively in scientific research to study the immune response and allergic reactions. It is commonly used as a model for contact hypersensitivity, which is a type of delayed-type hypersensitivity that occurs when the skin is exposed to an allergen. DNFB can be applied topically to the skin of animals or humans, and the immune response can be measured through various assays such as lymphocyte proliferation, cytokine production, and antibody titers.